Supramolecular polymerization in water harnessing both hydrophobic effects and hydrogen bond formation†
Chemical Communications Pub Date: 2013-01-21 DOI: 10.1039/C3CC38949A
Abstract
The formation of supramolecular
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